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Compound of Interest

Compound Name: Asoprisnil

Cat. No.: B1665293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asoprisnil is a selective progesterone receptor modulator (SPRM) that has been investigated

for its therapeutic potential in gynecological disorders such as uterine fibroids and

endometriosis.[1][2] Its mechanism of action involves a unique combination of progesterone

receptor (PR) agonist and antagonist effects, which are tissue-specific.[1][2] In uterine

leiomyoma cells, Asoprisnil has been shown to induce apoptosis by activating the TNF-related

apoptosis-inducing ligand (TRAIL)-mediated signaling pathway.[3] For researchers planning

long-term experiments, understanding the proper preparation and stability of Asoprisnil
solutions is critical to ensure reliable and reproducible results. These application notes provide

detailed protocols for the preparation and storage of Asoprisnil solutions, along with stability

data.

Data Presentation
Table 1: Solubility of Asoprisnil Ecamate in Various Solvents
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Solvent Solubility Remarks

Dimethyl Sulfoxide (DMSO) Up to 45 mg/mL

Recommended for high-

concentration stock solutions.

Sonication and gentle warming

may be required for complete

dissolution.

Ethanol Data not readily available

A related steroid,

progesterone, has a solubility

of approximately 31.45 mg/mL

in ethanol, which can be used

as a rough estimate.

Experimental verification is

necessary.

Phosphate Buffered Saline

(PBS)
Poorly soluble

Asoprisnil is a hydrophobic

molecule and is not readily

soluble in aqueous buffers.

Aqueous Media Limited solubility

Prone to precipitation when a

concentrated stock solution is

diluted directly into an aqueous

medium.

Table 2: Stability of Asoprisnil Ecamate Solutions
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Solvent
Storage
Temperature

Stability Duration Recommendations

DMSO -80°C Up to 6 months

Aliquot stock solutions

to avoid repeated

freeze-thaw cycles.

DMSO -20°C Up to 1 month
For shorter-term

storage.

Aqueous Dilutions Not Recommended
Not advised for long-

term storage

Prepare fresh working

solutions from a

DMSO stock for each

experiment.

Table 3: Recommended Storage Conditions for Asoprisnil Ecamate Powder

Storage Temperature Stability Duration

-20°C Up to 3 years

4°C Up to 2 years

Data derived from BenchChem technical

information.

Experimental Protocols
Protocol 1: Preparation of High-Concentration Asoprisnil Stock Solution in DMSO

Materials:

Asoprisnil ecamate powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer
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Water bath or sonicator (optional)

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-resistant gloves

Procedure:

Safety First: Handle Asoprisnil ecamate powder in a chemical fume hood to prevent

inhalation. Wear appropriate PPE at all times.

Weighing: Accurately weigh the desired amount of Asoprisnil ecamate powder using a

calibrated analytical balance and transfer it to a sterile amber microcentrifuge tube.

Solvent Addition: Add the calculated volume of high-purity DMSO to achieve the desired high

concentration (e.g., 10 mM or up to 45 mg/mL).

Dissolution: Tightly cap the tube and vortex thoroughly. If the compound does not dissolve

completely, gentle warming in a water bath (e.g., 37°C) or brief sonication can be applied.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile amber tubes to minimize freeze-thaw cycles. Store the aliquots at

-80°C for long-term stability (up to 6 months) or at -20°C for shorter-term storage (up to 1

month).

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Materials:

Asoprisnil stock solution in DMSO

Sterile cell culture medium or appropriate aqueous buffer

Sterile dilution tubes

Calibrated pipettes
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Procedure:

Thawing Stock Solution: Retrieve an aliquot of the Asoprisnil stock solution from -80°C or

-20°C storage. Allow it to thaw completely at room temperature and then vortex gently to

ensure homogeneity.

Serial Dilution (if necessary): To avoid precipitation, it is recommended to perform a serial

dilution of the stock solution in DMSO first to get closer to the final working concentration.

Final Dilution: Prepare the final working solution by diluting the stock or intermediate DMSO

solution into the pre-warmed (37°C) cell culture medium or aqueous buffer. Add the

Asoprisnil solution dropwise while gently vortexing the medium to facilitate mixing and

prevent precipitation.

Final Solvent Concentration: Ensure the final concentration of DMSO in the cell culture

medium is kept as low as possible, typically below 0.5%, to minimize solvent-induced effects

on the cells.

Vehicle Control: Always prepare a vehicle control with the same final concentration of DMSO

as the experimental samples.

Immediate Use: Use the freshly prepared working solutions immediately for your

experiments, as the stability of Asoprisnil in aqueous media is limited.

Mandatory Visualizations
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Caption: Asoprisnil's Mechanism of Action.
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Caption: Asoprisnil Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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